N-(3,4-dimethoxyphenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C19H21N5O3S/c1-12-7-13(2)24(23-12)17-9-19(21-11-20-17)28-10-18(25)22-14-5-6-15(26-3)16(8-14)27-4/h5-9,11H,10H2,1-4H3,(H,22,25)
• InChI Key: LECLJHYTSKZPQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Biological Activities

The chemical compound N-(3,4-dimethoxyphenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is a key moiety in various synthetic and medicinal chemistry research areas due to its complex structure and potential biological activity. This section outlines the applications of this compound in scientific research, focusing on synthetic methodologies and potential biological activities, excluding aspects related to drug use, dosage, and side effects.

Chemical Synthesis and Heterocyclic Compound Formation

The compound serves as a precursor or intermediate in synthesizing heterocyclic compounds, incorporating the pyrazole and pyrimidine moieties. Such chemical structures are notable for their diverse applications in pharmaceutical chemistry, particularly in developing antimicrobial agents. For instance, Bondock et al. (2008) utilized similar structural frameworks in synthesizing new heterocycles that exhibited antimicrobial properties, highlighting the compound's role in generating biologically active molecules (Bondock, Rabie, Etman, & Fadda, 2008). Similarly, Rahmouni et al. (2014) explored the synthesis of isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, further demonstrating the utility of such compounds in accessing new chemical spaces (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).